1-(2,5-Dimethoxy-benzenesulfonyl)-4-(2-ethoxy-phenyl)-piperazine

Specification

• CAS No.: 332389-12-5
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5
• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonyl-4-(2-ethoxyphenyl)piperazine
• Standard InChI: InChI=1S/C20H26N2O5S/c1-4-27-18-8-6-5-7-17(18)21-11-13-22(14-12-21)28(23,24)20-15-16(25-2)9-10-19(20)26-3/h5-10,15H,4,11-14H2,1-3H3
• Standard InChI Key: ISBGZAKHDBAHOP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)OC)OC

Introduction

1-(2,5-Dimethoxy-benzenesulfonyl)-4-(2-ethoxy-phenyl)-piperazine is a complex organic compound with the molecular formula C20H26N2O5S. It belongs to the class of piperazine derivatives, which are known for their diverse biological activities and applications in pharmaceuticals. This compound is particularly interesting due to its structural features, which include a piperazine ring, a benzenesulfonyl group, and ethoxy and methoxy substituents.

Synthesis and Preparation

The synthesis of 1-(2,5-Dimethoxy-benzenesulfonyl)-4-(2-ethoxy-phenyl)-piperazine typically involves the reaction of a piperazine derivative with a suitable sulfonyl chloride in the presence of a base. The specific conditions and reagents may vary depending on the desired yield and purity of the product.

Biological Activities and Potential Applications

While specific biological activities of 1-(2,5-Dimethoxy-benzenesulfonyl)-4-(2-ethoxy-phenyl)-piperazine are not extensively documented, piperazine derivatives in general have been explored for their potential in treating various conditions, including neurological disorders and infectious diseases. The presence of the sulfonyl and ethoxy groups may contribute to its solubility and interaction with biological targets.

Research Findings and Future Directions

Research on piperazine derivatives often focuses on their pharmacological properties and potential therapeutic applications. For 1-(2,5-Dimethoxy-benzenesulfonyl)-4-(2-ethoxy-phenyl)-piperazine, further studies are needed to fully understand its biological activities and potential uses. This could involve in vitro and in vivo experiments to assess its efficacy and safety.